Cas no 85728-10-5 (2-Azabicyclo4.2.0octa-4,6(1)-dien-3-one)

• Product Name: 2-Azabicyclo4.2.0octa-4,6(1)-dien-3-one
• CAS No: 85728-10-5
• MF: C₇H₇NO
• MW: 121.136581659317
• CID: 1062738
• PubChem ID: 15916404
• Update Time: 2025-04-20

2-Azabicyclo4.2.0octa-4,6(1)-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[4.2.0]octa-4,6(1)-dien-3-one
• 5-azabicyclo[4.2.0]octa-1(6),2-dien-4-one
• 85728-10-5
• DTXSID60579520
• 2-AZABICYCLO[4.2.0]OCTA-1(6),4-DIEN-3-ONE
• DB-239757
• SCHEMBL25643220
• 2-Azabicyclo4.2.0octa-4,6(1)-dien-3-one

• Inchi： 1S/C7H7NO/c9-7-4-2-5-1-3-6(5)8-7/h2,4H,1,3H2,(H,8,9)
• InChI Key： RKUCIBQEXPPLPC-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=C(CC2)N1

Computed Properties

• Exact Mass: 121.052763847g/mol
• Monoisotopic Mass: 121.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones